Cas no 2639409-25-7 (Methyl 2-(cyclopropylamino)-3-fluorobenzoate)

Methyl 2-(cyclopropylamino)-3-fluorobenzoate is a fluorinated benzoate ester derivative featuring a cyclopropylamino substituent at the ortho position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motif, combining a fluorine atom and a cyclopropylamine group, which can influence reactivity and biological activity. The ester functionality enhances solubility and serves as a versatile intermediate for further derivatization. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of novel bioactive molecules. The compound is typically characterized by high purity and stability under standard storage conditions.
Methyl 2-(cyclopropylamino)-3-fluorobenzoate structure
2639409-25-7 structure
Product Name:Methyl 2-(cyclopropylamino)-3-fluorobenzoate
CAS No:2639409-25-7
MF:C11H12FNO2
MW:209.216886520386
CID:5641274
PubChem ID:165900894
Update Time:2025-05-26

Methyl 2-(cyclopropylamino)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-27783541
    • 2639409-25-7
    • methyl 2-(cyclopropylamino)-3-fluorobenzoate
    • Methyl 2-(cyclopropylamino)-3-fluorobenzoate
    • Inchi: 1S/C11H12FNO2/c1-15-11(14)8-3-2-4-9(12)10(8)13-7-5-6-7/h2-4,7,13H,5-6H2,1H3
    • InChI Key: UZRZYUXMBONCCV-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(=O)OC)=C1NC1CC1

Computed Properties

  • Exact Mass: 209.08520679g/mol
  • Monoisotopic Mass: 209.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.3Ų

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Additional information on Methyl 2-(cyclopropylamino)-3-fluorobenzoate

Methyl 2-(cyclopropylamino)-3-fluorobenzoate (CAS No. 2639409-25-7): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-(cyclopropylamino)-3-fluorobenzoate (CAS No. 2639409-25-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its cyclopropylamino and fluorobenzoate moieties, exhibits a range of biological activities that make it a promising candidate for further investigation.

The chemical structure of Methyl 2-(cyclopropylamino)-3-fluorobenzoate is particularly noteworthy. The cyclopropylamino group introduces a degree of conformational rigidity, which can influence the compound's binding affinity and selectivity for specific biological targets. The fluorine atom, on the other hand, enhances the compound's lipophilicity and metabolic stability, making it more suitable for in vivo studies.

Recent studies have explored the pharmacological properties of Methyl 2-(cyclopropylamino)-3-fluorobenzoate. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antidepressant-like effects in animal models, suggesting its potential as a lead molecule for the development of new antidepressant drugs. The mechanism of action appears to involve modulation of serotonin and norepinephrine reuptake, which are key neurotransmitters implicated in mood disorders.

In addition to its antidepressant properties, Methyl 2-(cyclopropylamino)-3-fluorobenzoate has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The protective effects are attributed to the compound's ability to activate Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The safety profile of Methyl 2-(cyclopropylamino)-3-fluorobenzoate has also been evaluated in preclinical studies. Toxicity assessments in rodent models revealed that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further development as a safe and effective therapeutic agent.

Furthermore, the synthetic accessibility of Methyl 2-(cyclopropylamino)-3-fluorobenzoate is an important consideration for its practical application in drug discovery. A recent publication in Organic Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This synthetic strategy not only enhances the scalability of the compound's production but also facilitates the synthesis of structurally related analogs for structure-activity relationship (SAR) studies.

The pharmacokinetic properties of Methyl 2-(cyclopropylamino)-3-fluorobenzoate have also been investigated to ensure its suitability for clinical translation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate intended for chronic administration.

In conclusion, Methyl 2-(cyclopropylamino)-3-fluorobenzoate (CAS No. 2639409-25-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological and safety profiles, positions it as a valuable lead molecule for further research and development in pharmaceutical science. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.

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